Cas no 145324-80-7 (Methyl 1-benzyl-3-methyl-1H-pyrazole-5-carboxylate)
145324-80-7 structure
Product Name:Methyl 1-benzyl-3-methyl-1H-pyrazole-5-carboxylate
CAS No:145324-80-7
MF:C13H14N2O2
MW:230.262463092804
CID:1318976
PubChem ID:10263243
Update Time:2025-09-26
Methyl 1-benzyl-3-methyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-5-carboxylic acid, 3-methyl-1-(phenylmethyl)-, methyl ester
- 145324-80-7
- SCHEMBL8430653
- DWXQJYITVKBPAK-UHFFFAOYSA-N
- Methyl 1-benzyl-3-methyl-1H-pyrazole-5-carboxylate
- METHYL 2-BENZYL-5-METHYLPYRAZOLE-3-CARBOXYLATE
- 2-Benzyl-5-methyl-2H-pyrazole-3-carboxylic acid methyl ester
-
- Inchi: 1S/C13H14N2O2/c1-10-8-12(13(16)17-2)15(14-10)9-11-6-4-3-5-7-11/h3-8H,9H2,1-2H3
- InChI Key: DWXQJYITVKBPAK-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CC(C)=NN1CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 230.10562
- Monoisotopic Mass: 230.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- PSA: 44.12
Methyl 1-benzyl-3-methyl-1H-pyrazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M308070-10mg |
Methyl 1-benzyl-3-methyl-1H-pyrazole-5-carboxylate |
145324-80-7 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M308070-50mg |
Methyl 1-benzyl-3-methyl-1H-pyrazole-5-carboxylate |
145324-80-7 | 50mg |
$ 160.00 | 2022-06-04 | ||
| TRC | M308070-100mg |
Methyl 1-benzyl-3-methyl-1H-pyrazole-5-carboxylate |
145324-80-7 | 100mg |
$ 250.00 | 2022-06-04 |
Methyl 1-benzyl-3-methyl-1H-pyrazole-5-carboxylate Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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